Cas no 1120-07-6 (Nonanamide)
Nonanilamide, race No. 1ez0, molecular formula c9h19no, molecular weight 157.258.

Nonanamide structure
Product Name:Nonanamide
CAS No:1120-07-6
Molecular Formula:C9H19NO
Molecular Weight:157.25326
CID:171592
Nonanamide Properties
Names and Identifiers
-
- Nonanamide
- Nonamide
- nonan-1-amide
- Pelargonamide
-
- InChIKey: GHLZUHZBBNDWHW-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H19NO/c1-2-3-4-5-6-7-8-9(10)11/h2-8H2,1H3,(H2,10,11)
- SMILES: C(N)(=O)CCCCCCCC
Computed Properties
- Exact Mass: 157.14677
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 7
- Heavy Atom Count: 11
- Complexity: 102
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 3
- Surface Charge: 0
Experimental Properties
- LogP: 2.92260
- PSA: 43.09
- Refractive Index: 1.4248 (estimate)
- Boiling Point: 281.94°C (rough estimate)
- Melting Point: 99.5°C
- Density: 0.8394
Nonanamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00846Q-250mg |
Nonanamide |
1120-07-6 | 98% | 250mg |
$79.00 | 2025-02-22 | |
A2B Chem LLC | AD77874-250mg |
Nonanamide |
1120-07-6 | 98% | 250mg |
$75.00 | 2024-04-20 | |
Aaron | AR0084F2-50mg |
Nonanamide |
1120-07-6 | 95% | 50mg |
$89.00 | ||
Enamine | EN300-72235-0.05g |
nonanamide |
1120-07-6 | 95% | 0.05g |
$46.0 | 2023-06-12 | |
eNovation Chemicals LLC | Y1244084-250mg |
Nonanamide |
1120-07-6 | 98% | 250mg |
$220 | 2024-06-07 | |
TRC | B504368-5mg |
Nonanamide |
1120-07-6 | 5mg |
$ 58.00 | 2023-09-08 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1766245-250mg |
Nonanamide |
1120-07-6 | 98% | 250mg |
¥2550.00 | 2024-08-09 |
Nonanamide Related Literature
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Robert D. Crapnell,Craig E. Banks Analyst 2021 146 2769
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Robert D. Crapnell,Craig E. Banks Analyst 2021 146 2769
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Monica Pilo,Andrea Porcheddu,Lidia De Luca Org. Biomol. Chem. 2013 11 8241
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M. Terhorst,C. Plass,A. Hinzmann,A. Guntermann,T. Jolmes,J. R?sler,D. Panke,H. Gr?ger,D. Vogt,A. J. Vorholt,T. Seidensticker Green Chem. 2020 22 7974
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Hyojin Cha,Jin Young Chai,Hyeong Baik Kim,Dae Yoon Chi Org. Biomol. Chem. 2021 19 4320
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Srividya Swaminathan,Jebiti Haribabu,Mohamed Kasim Mohamed Subarkhan,Dasararaju Gayathri,Nithya Balakrishnan,Nattamai Bhuvanesh,Cesar Echeverria,Ramasamy Karvembu Dalton Trans. 2021 50 16311
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7. Synthesis of 16-[carbamoyl(bromomethyl)alkyl]estradiol: a potential dual-action inhibitor designed to blockade estrogen action and biosynthesisMartin R. Tremblay,Donald Poirier J. Chem. Soc. Perkin Trans. 1 1996 2765
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Mariusz Stolarczyk,Anna Apola,Anna Ma?lanka,Jan Krzek Anal. Methods 2015 7 4419
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9. Isolation and identification of amides from Piper callosum. Synthesis of pipercallosine and pipercallosidineBrian G. Pring J. Chem. Soc. Perkin Trans. 1 1982 1493
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10. Studies on bis(2,3∶5,6-di-O-isopropylidene-D-mannofuranosyl)amine and its protected and deprotected N-acyl derivatives – an approach to novel non-ionic surfactantsDavid F. Ewing,John W. Goodby,Sophie Guenais,Philippe Letellier,Grahame Mackenzie,Isabelle Piastrelli,Daniel Plusquellec J. Chem. Soc. Perkin Trans. 1 1997 3459
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